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Introduction
Human Epidermal Growth Factor Receptor 2 (HER2) is a key driver in a significant portion of

breast, gastric, and other cancers.[1][2] Therapies targeting HER2, such as the monoclonal

antibody trastuzumab, have significantly improved patient outcomes.[1] However, resistance to

these therapies remains a major clinical challenge, often driven by the activation of alternative

signaling pathways, most notably the PI3K/Akt/mTOR pathway.[1]

BBO-10203 is a first-in-class, orally bioavailable small molecule that offers a novel approach to

overcoming this resistance.[3][4] Instead of directly inhibiting the kinase activity of PI3Kα, BBO-
10203 selectively and covalently binds to Cysteine 242 in the RAS-binding domain (RBD) of

the p110α subunit of PI3Kα.[3][4] This unique mechanism disrupts the interaction between

PI3Kα and RAS isoforms (K-RAS, H-RAS, and N-RAS), thereby inhibiting RAS-mediated

activation of the PI3Kα pathway.[3] A key advantage of this targeted approach is the

preservation of insulin-regulated glucose metabolism, mitigating the risk of hyperglycemia often

associated with conventional PI3Kα inhibitors.[3][4]
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Preclinical studies have demonstrated that the combination of BBO-10203 with HER2

inhibitors, such as trastuzumab, results in pronounced synergistic antitumor effects in HER2-

positive cancer models.[3][5] These application notes provide a summary of the preclinical data

and detailed protocols for evaluating the combination of BBO-10203 and HER2 inhibitors.

Mechanism of Action
HER2, a receptor tyrosine kinase, forms heterodimers with other ErbB family members, with

the HER2/HER3 dimer being a potent activator of the PI3K/Akt pathway.[2][6] This signaling

cascade is crucial for cell proliferation, survival, and differentiation.[2][7] In HER2-

overexpressing cancers, this pathway is often constitutively active.

BBO-10203 intervenes downstream of HER2 activation. By preventing the RAS-mediated

activation of PI3Kα, BBO-10203 effectively blocks the signal transduction to AKT, a critical

node in the pathway. The combination of a HER2 inhibitor directly targeting the receptor and

BBO-10203 blocking a key downstream signaling pathway creates a dual blockade, leading to

a more potent and sustained anti-tumor response.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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